2-bromomethanesulfonylpropane
Overview
Description
2-Bromomethanesulfonylpropane (2-BMSP) is an organic compound that has a wide range of applications in synthetic organic chemistry. It is an organosulfur compound with a bromine atom attached to the sulfur atom. 2-BMSP is used in a variety of reactions, including the synthesis of amines, alcohols, and other organic compounds. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.
Scientific Research Applications
2-bromomethanesulfonylpropane has a wide range of applications in scientific research. It is used as a reagent in the synthesis of amines and alcohols, as well as other organic compounds. It is also used in the synthesis of pharmaceuticals and agrochemicals. In addition, 2-bromomethanesulfonylpropane is used in the synthesis of fluorescent dyes, catalysts, and other specialty chemicals.
Mechanism of Action
2-bromomethanesulfonylpropane is an organosulfur compound that is used in a variety of reactions. The mechanism of action of 2-bromomethanesulfonylpropane depends on the reaction in which it is used. In the synthesis of amines, alcohols, and other organic compounds, 2-bromomethanesulfonylpropane acts as a nucleophile, attacking the electrophilic carbon atom of the substrate. This results in the formation of a new carbon-sulfur bond. In the synthesis of fluorescent dyes, catalysts, and other specialty chemicals, 2-bromomethanesulfonylpropane acts as a catalyst, promoting the reaction without being consumed in the reaction.
Biochemical and Physiological Effects
2-bromomethanesulfonylpropane is not known to have any significant biochemical or physiological effects. It is not known to be toxic or to cause any adverse health effects.
Advantages and Limitations for Lab Experiments
The advantages of using 2-bromomethanesulfonylpropane in lab experiments include its low cost, its availability, and its wide range of applications. The main limitation of using 2-bromomethanesulfonylpropane in lab experiments is its reactivity. It is a highly reactive compound, and as such, it must be handled with care.
Future Directions
In the future, 2-bromomethanesulfonylpropane may be used in the synthesis of new pharmaceuticals and agrochemicals. It may also be used in the synthesis of new fluorescent dyes and catalysts. Additionally, it may be used to synthesize new materials with a wide range of applications. Finally, it may be used in the development of new methods for synthesizing organic compounds.
Synthesis Methods
2-bromomethanesulfonylpropane can be synthesized by a number of methods. The most commonly used method involves the reaction of 1-bromo-2-methylsulfonylpropane with an alkyl halide in the presence of a base. The reaction occurs in two steps. In the first step, the alkyl halide reacts with the bromine atom on the sulfur atom of 1-bromo-2-methylsulfonylpropane to form an alkyl sulfonate. In the second step, the alkyl sulfonate reacts with the base to form 2-bromomethanesulfonylpropane.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-bromomethanesulfonylpropane can be achieved through a three-step reaction pathway.", "Starting Materials": [ "Propane", "Methanesulfonyl chloride", "Bromine", "Sodium hydroxide", "Diethyl ether", "Hydrochloric acid" ], "Reaction": [ "Step 1: Propane is reacted with methanesulfonyl chloride in the presence of sodium hydroxide to form 2-methanesulfonylpropane.", "Step 2: 2-methanesulfonylpropane is then reacted with bromine in the presence of diethyl ether to form 2-bromomethanesulfonylpropane.", "Step 3: The final product is purified by washing with hydrochloric acid and water." ] } | |
CAS RN |
2731010-57-2 |
Molecular Formula |
C4H9BrO2S |
Molecular Weight |
201.1 |
Purity |
95 |
Origin of Product |
United States |
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